![molecular formula C12H16N2O2 B7461146 N,N-dimethyl-3-(propanoylamino)benzamide](/img/structure/B7461146.png)
N,N-dimethyl-3-(propanoylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-3-(propanoylamino)benzamide, also known as DMAPA, is a chemical compound with a molecular formula of C12H16N2O2. It is a white crystalline solid that is soluble in water and organic solvents. DMAPA is widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of N,N-dimethyl-3-(propanoylamino)benzamide as a catalyst is not fully understood, but it is believed to involve the formation of a complex between this compound and the reactant molecule. This complex then undergoes a series of chemical reactions that result in the formation of the desired product.
Biochemical and physiological effects:
While this compound is primarily used in scientific research, it has also been shown to have some biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of certain cancer cells and may have potential as an anti-cancer agent. Additionally, this compound has been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N-dimethyl-3-(propanoylamino)benzamide in lab experiments is its versatility as a catalyst. This compound can be used in a wide range of reactions and has been shown to be effective in both aqueous and organic solvents. However, this compound can also be toxic in high concentrations and may require special handling and disposal procedures.
Future Directions
There are several potential future directions for research involving N,N-dimethyl-3-(propanoylamino)benzamide. One area of interest is the development of new catalysts based on the structure of this compound. Additionally, there is potential for this compound to be used in the synthesis of new materials with unique properties. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.
Synthesis Methods
N,N-dimethyl-3-(propanoylamino)benzamide can be synthesized through a multistep process involving several chemical reactions. The most common method involves the reaction of 3-nitrobenzoic acid with dimethylamine and acetic anhydride to form the intermediate product, 3-(dimethylamino)benzoic acid. This intermediate is then reacted with propanoyl chloride to form this compound.
Scientific Research Applications
N,N-dimethyl-3-(propanoylamino)benzamide has a wide range of potential applications in scientific research, including drug discovery, chemical synthesis, and material science. One of the most promising applications of this compound is its use as a catalyst in organic synthesis reactions. This compound has been shown to be an effective catalyst for a variety of reactions, including esterification, amidation, and acylation.
properties
IUPAC Name |
N,N-dimethyl-3-(propanoylamino)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-4-11(15)13-10-7-5-6-9(8-10)12(16)14(2)3/h5-8H,4H2,1-3H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZWSAGABCAGRQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.